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Compound of Interest

Compound Name: Gallium(lll) bromide

Cat. No.: B077593

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
preparation of anhydrous Gallium(lll) bromide (GaBrs). Gallium(lll) bromide is a versatile
Lewis acid catalyst used in various organic transformations. Its preparation in an anhydrous
form is critical for its reactivity and the success of subsequent applications. This document
outlines the established method of direct synthesis from elemental gallium and bromine,
detailing the experimental protocol, purification, and handling procedures.

Physical and Chemical Properties

Anhydrous Gallium(lll) bromide is a white, crystalline, and hygroscopic solid.[1][2][3] It is
crucial to handle the compound in a moisture-free environment as it reacts exothermically with
water.[1] In the solid state, it primarily exists as a dimer, GazBre.[1] Key quantitative data for
Gallium(lll) bromide are summarized in the table below.
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Property Value References
Molar Mass 309.435 g/mol [1]
Appearance White crystalline powder [1]

Melting Point 121.5°C [1]

Boiling Point 279 °C

Density 3.69 g/cm?3 [1]

Gallium Content (Calc.) 22.53% [4]

Gallium Content (Found) 22.43% [4]

Bromine Content (Calc.) 77.47% [4]

Bromine Content (Found) 77.31% [4]

Synthesis of Anhydrous Gallium(lll) Bromide

The most direct and established method for the preparation of anhydrous Gallium(lll) bromide
is the direct combination of the elements in a vacuum.[1][4] This method, while straightforward,
requires careful attention to the exclusion of air and moisture to ensure the purity of the final
product.

Experimental Protocol

This protocol is adapted from the method described by Johnson and Parsons in the Journal of
the American Chemical Society.[4]

Materials:

» High-purity metallic gallium

e Bromine, dried over phosphorus pentoxide

o Apparatus for reaction under vacuum (as depicted in the workflow diagram)

Procedure:
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o Apparatus Preparation: A specialized glass apparatus is required, consisting of two bulbs
connected by a tube. The first bulb (A) will contain the metallic gallium, and the second bulb
(B) will be used for the distillation and collection of the product. The entire apparatus must be
thoroughly cleaned and dried.

e Reactant Preparation:

o A known guantity of high-purity metallic gallium is placed into the first bulb (A) of the
apparatus.

o A stoichiometric excess of dried bromine is introduced into the apparatus.
» Reaction:
o The apparatus is evacuated to remove air and any residual moisture.

o The gallium in bulb A is gently heated. The reaction with bromine is exothermic and will
proceed readily.

o The Gallium(lll) bromide forms as a gas and will sublime and crystallize in the cooler
parts of the apparatus.

o Purification:

o After the initial reaction is complete, any unreacted bromine is removed by cooling a
portion of the apparatus with a cold bath (e.g., dry ice/acetone) to condense the bromine,
which can then be sealed off.

o The crude Gallium(lll) bromide is then purified by sublimation. The bulb containing the
crude product (A) is heated, and the purified Gallium(lll) bromide sublimes and
condenses in the clean, cooler collection bulb (B).

e Product Isolation and Storage:

o Once the sublimation is complete, the collection bulb (B) containing the pure, white
crystalline Gallium(lll) bromide is sealed off under vacuum.
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o The anhydrous Gallium(lll) bromide should be stored in a sealed container under an inert
atmosphere (e.g., nitrogen or argon) in a desiccator to prevent decomposition due to
moisture.

Experimental Workflow
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Workflow for the Synthesis of Anhydrous Gallium(ll) Bromide
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Caption: Workflow for the Synthesis of Anhydrous Gallium(lll) Bromide.
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Safety and Handling

Anhydrous Gallium(lll) bromide is a corrosive material that can cause severe skin burns and
eye damage.[2] It reacts violently with water, releasing heat. Therefore, all handling should be
performed in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[2] In
case of contact, immediately flush the affected area with copious amounts of water and seek
medical attention. Due to its hygroscopic nature, it should be stored in a tightly sealed
container under an inert atmosphere.[2]

Logical Relationship of Synthesis Steps

The synthesis of anhydrous Gallium(lll) bromide follows a logical progression from reactant
preparation to final product isolation, with each step being critical for the purity and yield of the
final product. The relationship between these steps is illustrated in the diagram below.
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Logical Progression of Anhydrous GaBr3 Synthesis
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Caption: Logical Progression of Anhydrous GaBr3 Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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